Cas no 138581-40-5 (6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-)
138581-40-5 structure
Product Name:6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-
CAS No:138581-40-5
MF:C12H8BrClN2
MW:295.562320709229
CID:1254275
Update Time:2024-08-04
6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl-
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- Inchi: 1S/C12H8BrClN2/c1-6-3-8-10(13)9(4-15)11(14)7(2)12(8)16-5-6/h3,5H,1-2H3
- InChI Key: RKALVJFSLLQLTR-UHFFFAOYSA-N
- SMILES: N1C2C(=C(Br)C(C#N)=C(Cl)C=2C)C=C(C)C=1
Computed Properties
- Exact Mass: 293.95604
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 458.2±45.0 °C(Predicted)
- PSA: 36.68
- pka: 1.13±0.50(Predicted)
6-Quinolinecarbonitrile, 5-bromo-7-chloro-3,8-dimethyl- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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